
An In-depth Technical Guide to the Chemical
Properties of Acid Violet 7

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Acid Violet 7

Cat. No.: B1207784 Get Quote

Introduction
Acid Violet 7, also known by its Colour Index name C.I. 18055, is a synthetic azo dye

characterized by its vibrant violet-red hue.[1][2] As a sulfonated azo dye, it exhibits good

solubility in water, making it suitable for a variety of applications, including the dyeing of textiles

such as wool, silk, and polyamide fibers, as well as in the paper, leather, and cosmetics

industries.[3][4] Furthermore, its distinct colorimetric properties have led to its use as a

biological stain in laboratory settings.[2] This technical guide provides a comprehensive

overview of the chemical properties of Acid Violet 7, including its physicochemical

characteristics, synthesis, and the experimental protocols for their determination, aimed at

researchers, scientists, and professionals in drug development and related fields.

Chemical and Physical Properties
Acid Violet 7 is a complex organic salt, the chemical identity and core physical properties of

which are summarized in the tables below. As is common for many dye compounds, specific

thermal transition points such as melting and boiling points are not well-defined, as these

molecules often decompose at elevated temperatures.

Table 1: General Chemical Information for Acid Violet 7
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Property Value References

IUPAC Name

disodium;5-acetamido-3-[(4-

acetamidophenyl)diazenyl]-4-

hydroxynaphthalene-2,7-

disulfonate

Synonyms

C.I. Acid Violet 7, C.I. 18055,

Acid Fuchsine 6B, Acetyl Red

6B

CAS Number 4321-69-1

Molecular Formula C₂₀H₁₆N₄Na₂O₉S₂

Molecular Weight 566.47 g/mol

Chemical Structure Single azo class

Table 2: Physicochemical Properties of Acid Violet 7
Property Value References

Appearance
Very dark-red to deep red

powder

Solubility

Soluble in water (producing a

blue-light red to red solution);

Slightly soluble in ethanol and

acetone; Insoluble in other

organic solvents.

Melting Point Not available/Not determined

Boiling Point Not available/Not determined

Density Not available/Not determined

UV-Vis λmax 517 nm in water

Reactivity and Spectral Properties
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Acid Violet 7's chemical behavior is characteristic of sulfonated azo dyes. Its color is sensitive

to pH and the presence of metal ions.

In Strong Acids: When treated with strong sulfuric acid, the solution appears blue-light red,

which turns bright red upon dilution. In nitric acid, the solution turns scarlet to orange.

In Strong Bases: The addition of sodium hydroxide solution results in an orange-brown

coloration.

With Metal Ions: The color of the dye can be influenced by the presence of copper and iron

ions, leading to a slight darkening or lightening of the shade, respectively.

The UV-Visible absorption spectrum of Acid Violet 7 in an aqueous solution shows a

characteristic maximum absorption (λmax) in the visible range at approximately 517 nm, which

is responsible for its violet-red color.

Synthesis of Acid Violet 7
The manufacturing process for Acid Violet 7 involves a classic azo coupling reaction. The key

steps are the diazotization of an aromatic amine followed by its reaction with a coupling

component.

Diazotization: The synthesis begins with the diazotization of N-(4-aminophenyl)acetamide (p-

aminoacetanilide). This reaction is typically carried out in an acidic solution with sodium

nitrite to form a diazonium salt.

Azo Coupling: The resulting diazonium salt is then coupled with 4-Acetamido-5-

hydroxynaphthalene-2,7-disulfonic acid (N-acetyl H acid). This electrophilic substitution

reaction forms the stable azo linkage (-N=N-) that is the chromophore of the dye.

Isolation: The final product is isolated from the reaction mixture by salting out, followed by

filtration, drying, and crushing to yield the powdered dye.
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Sample Preparation

Spectrophotometric Analysis

Prepare Stock Solution Prepare Working Solution
Dilute

Perform Spectral Scan (200-800 nm)Prepare Blank (Deionized Water) Obtain Absorption Spectrum Determine λmax

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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